Cas no 75912-83-3 (Benzenamine, 4-[2-(1H-imidazol-1-yl)ethoxy]-)

• Product Name: Benzenamine, 4-[2-(1H-imidazol-1-yl)ethoxy]-
• CAS No: 75912-83-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1776434
• PubChem ID: 13569203
• Update Time: 2025-04-21

Benzenamine, 4-[2-(1H-imidazol-1-yl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(1H-imidazol-1-yl)ethoxy]-
• 4-(2-imidazol-1-ylethoxy)aniline
• AFRDTKWHTKFULR-UHFFFAOYSA-N
• DTXSID90544049
• AKOS009388622
• 4-[2-(imidazol-1-yl)ethoxy]aniline
• A1-05107
• 1-[2-(4-aminophenoxy)ethyl]imidazole
• 4-[2-(1H-imidazol-1-yl)ethoxy]benzenamine
• 4-(2-(1H-imidazol-1-yl)ethoxy)aniline
• 4-[2-(1H-Imidazol-1-yl)ethoxy]aniline
• SCHEMBL76839
• EN300-58468
• 75912-83-3
• CHEMBL33689
• 4-(2-Imidazol-1-yl-ethoxy)-phenylamine
• BDBM50026003

• Inchi： 1S/C11H13N3O/c12-10-1-3-11(4-2-10)15-8-7-14-6-5-13-9-14/h1-6,9H,7-8,12H2
• InChI Key： AFRDTKWHTKFULR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCN1C=NC=C1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers